Cas no 2229006-76-0 (1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one
• CAS No: 2229006-76-0
• MF: C₈H₃F₄NO₃
• MW: 237.107936143875
• CID: 6509147
• PubChem ID: 165884883
• Update Time: 2025-05-19

1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one
• 2229006-76-0
• EN300-1957654

• Inchi： 1S/C8H3F4NO3/c9-3-1-2-4(13(15)16)6(10)5(3)7(14)8(11)12/h1-2,8H
• InChI Key： YLWAUKQADHRPRR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(F)F)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.00490561g/mol
• Monoisotopic Mass: 237.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one

1-(2,6-Difluoro-3-Nitrophenyl)-2,2-Difluoroethan-1-One: A Comprehensive Overview

The compound 1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one, with the CAS number NO. 2229006-76-0, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and material synthesis. This compound is characterized by its unique structure, which combines a nitrophenyl group with a keto group, both of which contribute to its distinctive chemical properties and reactivity.

The molecular structure of this compound is composed of a central ketone group attached to a 1-(2,6-difluoro-3-nitrophenyl) moiety. The presence of two fluorine atoms on the phenyl ring at positions 2 and 6 introduces significant electronic effects, enhancing the compound's stability and reactivity. The nitro group at position 3 further modulates the electronic properties, making this molecule highly versatile in various chemical reactions.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of novel polymer-based composites, where its unique electronic properties contribute to improved mechanical and thermal stability. Additionally, this compound has shown promise in the field of catalysis, where it serves as an efficient catalyst for various organic transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The key intermediate is the 2,6-difluorophenol derivative, which undergoes nitration to introduce the nitro group at position 3. Subsequent oxidation steps yield the final product with high purity and yield.

The application of this compound extends beyond material science into the realm of pharmacology. Recent research has demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and infectious diseases. Its ability to modulate key biological pathways makes it an attractive candidate for further exploration in preclinical studies.

In conclusion, the compound 1-(2,6-difluoro-3-nitrophenyl)-2,2-difluoroethan-1-one represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it an invaluable tool in diverse scientific disciplines. As research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.